5-hydrazinyl-2-nitropyridine
Description
Synthesis Analysis
HNP can be synthesized through a variety of methods, including the reaction of 2-chloro-5-nitropyridine with hydrazine hydrate, the reduction of 2-nitro-5-chloropyridine with hydrazine hydrate, and the nitration of 2-hydrazinopyridine with nitric acid. From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction. From this, a series of 2-substituted-5-nitro-pyridines has been synthesized .Molecular Structure Analysis
The molecular structure of 5-hydrazinyl-2-nitropyridine is represented by the linear formula C5H6N4O2 . The InChI key for this compound is DDWAPSXNXHYQLK-UHFFFAOYSA-N .Chemical Reactions Analysis
The reaction mechanism of 5-hydrazinyl-2-nitropyridine is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Physical And Chemical Properties Analysis
HNP is a yellow crystalline solid with a melting point of 213-215°C, a boiling point of 431.7°C, and a density of 1.698 g/cm3. Its solubility in water is low, but it is soluble in many organic solvents. HNP exhibits thermal stability and is stable under normal storage conditions.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-hydrazinyl-2-nitropyridine involves the reaction of 2-nitropyridine with hydrazine hydrate in the presence of a catalyst.", "Starting Materials": [ "2-nitropyridine", "hydrazine hydrate", "catalyst" ], "Reaction": [ "Step 1: Dissolve 2-nitropyridine in a suitable solvent.", "Step 2: Add hydrazine hydrate to the solution.", "Step 3: Add a catalyst to the mixture.", "Step 4: Heat the mixture under reflux for several hours.", "Step 5: Cool the mixture and filter the resulting solid.", "Step 6: Wash the solid with a suitable solvent and dry it under vacuum.", "Step 7: Recrystallize the solid from a suitable solvent to obtain pure 5-hydrazinyl-2-nitropyridine." ] } | |
CAS RN |
1019632-12-2 |
Product Name |
5-hydrazinyl-2-nitropyridine |
Molecular Formula |
C5H6N4O2 |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
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